Cas no 301330-94-9 (2-azepan-1-yl-4-methyl-7-(methyloxy)quinoline)

• Product Name: 2-azepan-1-yl-4-methyl-7-(methyloxy)quinoline
• CAS No: 301330-94-9
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• CID: 2140531
• PubChem ID: 692276
• Update Time: 2025-05-20

2-azepan-1-yl-4-methyl-7-(methyloxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-azepan-1-yl-4-methyl-7-(methyloxy)quinoline
• cid_16195960
• Oprea1_693112
• 2-(1-azepanyl)-4-methyl-7-quinolinyl methyl ether
• CHEMBL1626143
• WAY-600704
• 2-(azepan-1-yl)-7-methoxy-4-methylquinoline
• STK976105
• SCHEMBL6512019
• G72134
• 2-(azepan-1-yl)-7-methoxy-4-methylquinoline;oxalic acid
• 301330-94-9
• 2-(1-azepanyl)-7-methoxy-4-methylquinoline;oxalic acid
• DB-346948
• 2-(azepan-1-yl)-7-methoxy-4-methyl-quinoline;oxalic acid
• DTXSID30971673
• 2-(azepan-1-yl)-7-methoxy-4-methyl-quinoline;ethanedioic acid
• SMR000354779
• AE-641/10398012
• BDBM72595
• MLS001018567
• 5624-51-1
• ETNK-IN-1
• AS-86643
• HY-169547

• Inchi： 1S/C17H22N2O/c1-13-11-17(19-9-5-3-4-6-10-19)18-16-12-14(20-2)7-8-15(13)16/h7-8,11-12H,3-6,9-10H2,1-2H3
• InChI Key： IEOBQTYHOHTUKL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)N=C(C=C2C)N1CCCCCC1

Computed Properties

• Exact Mass: 270.173213330g/mol
• Monoisotopic Mass: 270.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-azepan-1-yl-4-methyl-7-(methyloxy)quinoline

Introduction to 2-azepan-1-yl-4-methyl-7-(methyloxy)quinoline (CAS No. 301330-94-9)

2-azepan-1-yl-4-methyl-7-(methyloxy)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 301330-94-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of an azepane ring fused with a quinoline scaffold, along with specific substituents such as a methyl group at the 4-position and a methoxy group at the 7-position, endows this molecule with unique chemical and pharmacological properties.

The azepan-1-yl moiety in the molecular structure contributes to the compound's overall solubility and bioavailability, making it a promising candidate for further pharmacokinetic studies. This structural feature is particularly relevant in drug design, as it can enhance the molecule's ability to cross biological membranes, thereby improving its efficacy in vivo. Additionally, the 4-methyl substituent plays a crucial role in modulating the electronic properties of the quinoline ring, which can influence its interaction with biological targets such as enzymes and receptors.

The 7-(methyloxy) group introduces a hydroxyl moiety that is capable of participating in hydrogen bonding interactions, a key aspect of molecular recognition in drug-receptor binding. This feature is particularly important for compounds intended to interact with biological macromolecules, as hydrogen bonding can significantly enhance binding affinity and selectivity. The combination of these structural elements makes 2-azepan-1-yl-4-methyl-7-(methyloxy)quinoline a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of this compound. Studies using quantum mechanical calculations have revealed that the azepan-1-yl ring exerts a stabilizing effect on the overall molecule, reducing strain and improving conformational flexibility. This conformational adaptability is critical for optimizing binding interactions with biological targets, as it allows the molecule to adopt multiple conformations that maximize contact with the receptor surface.

Furthermore, the 4-methyl and 7-(methyloxy) substituents have been shown to influence the electronic distribution across the quinoline ring, affecting its redox properties and potential reactivity. These electronic characteristics are particularly relevant for compounds targeting enzyme-catalyzed reactions, where redox modulation can alter enzyme activity or substrate specificity. The methoxy group at position 7 also contributes to hydrophobic interactions, which can be exploited to enhance binding affinity in lipid-rich environments such as cell membranes.

In vitro studies have demonstrated that 2-azepan-1-yl-4-methyl-7-(methyloxy)quinoline exhibits promising activity against several biological targets. For instance, preliminary assays have shown inhibitory effects on certain kinases and transcription factors, suggesting potential applications in oncology and inflammatory diseases. The compound's ability to modulate these signaling pathways may be attributed to its unique structural features, which allow it to interact with multiple binding sites on target proteins.

One notable finding from recent research is the compound's ability to exhibit dual-target inhibition, where it simultaneously interacts with two different biological targets to produce a synergistic therapeutic effect. This phenomenon has been observed in several quinoline derivatives and underscores the importance of designing molecules with multifunctional pharmacophores. The structural flexibility provided by the azepan-1-yl ring appears to be particularly conducive to such dual-target interactions, as it allows for optimal positioning relative to both binding sites.

The methoxy group at position 7 has also been implicated in enhancing cellular uptake efficiency. In drug discovery pipelines, maximizing bioavailability is a critical consideration, as it directly impacts therapeutic efficacy. The hydroxyl moiety can form hydrogen bonds with cellular components such as phospholipid head groups or glycoproteins, facilitating membrane penetration. Additionally, metabolic stability studies have indicated that this substituent may protect the molecule from rapid degradation by cytochrome P450 enzymes, thereby extending its half-life in vivo.

Another area of interest is the compound's potential role in modulating immune responses. Quinoline derivatives have long been associated with immunomodulatory activities, and recent studies suggest that modifications at specific positions within the quinoline scaffold can fine-tune these effects. The presence of both 4-methyl and 7-(methyloxy) groups may contribute to enhanced immunoregulatory properties by influencing interactions with immune cell receptors or cytokine pathways.

Structural analogs of 2-azepan-1-yl-4-methyl-7-(methyloxy)quinoline have been synthesized and evaluated for their pharmacological profiles. These studies have provided valuable insights into how subtle changes in substituent placement or ring connectivity can alter biological activity. For example, replacing the methoxy group at position 7 with other functional groups has revealed new mechanisms of action while maintaining overall bioactivity. Such findings highlight the importance of systematic structure-function relationship studies in optimizing drug candidates.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key intermediates efficiently. These techniques not only streamline production but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

In conclusion,2-azepan-1-y...